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Compound Name: Trpa1-IN-1

Cat. No.: B12431131

Get Quote

A potent and selective antagonist of the Transient Receptor Potential Ankyrin 1 (TRPA1)

channel, Trpa1-IN-1, has emerged from a focused drug discovery program, demonstrating

significant potential in preclinical models of respiratory disease. This technical guide provides

an in-depth summary of its discovery, mechanism of action, and key experimental data, tailored

for researchers, scientists, and drug development professionals.

Trpa1-IN-1 is a novel, orally bioavailable small molecule that has been extensively

characterized as a potent and selective antagonist of the TRPA1 ion channel.[1][2][3] The

discovery of this tetrahydrofuran-based antagonist was the result of a ligand-based drug design

approach and subsequent optimization of a series of related compounds. Its development has

been supported by a robust preclinical data package, including in vitro potency and selectivity

assays, in vivo efficacy in a rodent model of asthma, and elucidation of its binding site and

mechanism of action through cryogenic electron microscopy (cryo-EM).[1][3]

Core Data Summary
The following tables provide a consolidated view of the key quantitative data for Trpa1-IN-1,

facilitating a clear comparison of its pharmacological and pharmacokinetic properties.
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Table 1: In Vitro Pharmacology of Trpa1-IN-1
Assay Type Species Agonist IC50 (nM)

Calcium Flux Human AITC 20

Calcium Flux Rat AITC 30

Electrophysiology Human AITC 15

Data extracted from Terrett JA, et al. J Med Chem. 2021.

Table 2: In Vivo Pharmacokinetics of Trpa1-IN-1 in Rat
Route of
Administrat
ion

Dose
(mg/kg)

Cmax
(ng/mL)

Tmax (h)
AUC
(ng·h/mL)

Bioavailabil
ity (%)

Intravenous 2 850 0.1 1200 -

Oral 10 1500 1.0 9000 75

Data extracted from Terrett JA, et al. J Med Chem. 2021.

Table 3: In Vivo Efficacy of Trpa1-IN-1 in a Guinea Pig
Model of Ovalbumin-Induced Airway Hyperreactivity

Treatment Group Dose (mg/kg, p.o.)
Reduction in Airway
Hyperreactivity (%)

Vehicle - 0

Trpa1-IN-1 3 35

Trpa1-IN-1 10 65

Trpa1-IN-1 30 85

Data extracted from Terrett JA, et al. J Med Chem. 2021.

Key Experimental Protocols
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Detailed methodologies for the pivotal experiments that characterized the activity of Trpa1-IN-1
are provided below.

Calcium Flux Assay
This assay was employed to determine the in vitro potency of Trpa1-IN-1 in inhibiting TRPA1

channel activation.

Cell Culture: Human embryonic kidney (HEK293) cells stably expressing human or rat

TRPA1 were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with

10% fetal bovine serum, 100 U/mL penicillin, 100 µg/mL streptomycin, and 500 µg/mL G418.

Cells were maintained at 37°C in a humidified atmosphere of 5% CO2.

Assay Preparation: Cells were seeded into 384-well black-walled, clear-bottom plates and

grown to 80-90% confluency. The growth medium was then removed, and cells were loaded

with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a buffered saline solution for 1

hour at 37°C.

Compound Addition: Trpa1-IN-1 was serially diluted to various concentrations and added to

the wells. The plates were incubated for 15 minutes at room temperature.

Agonist Stimulation and Signal Detection: The TRPA1 agonist, allyl isothiocyanate (AITC),

was added to the wells to a final concentration of 20 µM. The resulting change in intracellular

calcium concentration was measured as a change in fluorescence intensity using a

fluorescence plate reader.

Data Analysis: The half-maximal inhibitory concentration (IC50) was calculated by fitting the

concentration-response data to a four-parameter logistic equation.

Electrophysiology (Whole-Cell Patch-Clamp)
Whole-cell patch-clamp electrophysiology was used to confirm the inhibitory effect of Trpa1-IN-
1 on TRPA1 channel currents.

Cell Preparation: HEK293 cells expressing human TRPA1 were used. The external solution

contained (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose,
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adjusted to pH 7.4. The internal pipette solution contained (in mM): 140 KCl, 1 MgCl2, 10

HEPES, and 5 EGTA, adjusted to pH 7.2.

Recording: Whole-cell currents were recorded at a holding potential of -60 mV.

Compound and Agonist Application: AITC (100 µM) was applied to elicit TRPA1 currents.

Once a stable current was achieved, Trpa1-IN-1 was co-applied with AITC at various

concentrations.

Data Analysis: The percentage of inhibition of the AITC-evoked current was determined for

each concentration of Trpa1-IN-1, and the IC50 value was calculated.

Ovalbumin (OVA)-Induced Asthma Model in Guinea Pigs
This in vivo model was utilized to assess the efficacy of Trpa1-IN-1 in a relevant disease model

of airway inflammation and hyperreactivity.

Sensitization: Male Dunkin-Hartley guinea pigs were sensitized with an intraperitoneal

injection of ovalbumin (OVA) and aluminum hydroxide on days 1 and 8.

Challenge: On day 21, conscious and unrestrained animals were placed in a whole-body

plethysmography chamber and challenged with an aerosolized solution of OVA for 30

seconds.

Treatment: Trpa1-IN-1 or vehicle was administered orally 1 hour prior to the OVA challenge.

Measurement of Airway Hyperreactivity: Airway hyperreactivity was assessed by measuring

the enhanced pause (Penh) in response to increasing concentrations of inhaled

methacholine 24 hours after the OVA challenge.

Data Analysis: The dose-dependent reduction in airway hyperreactivity by Trpa1-IN-1 was

calculated as a percentage of the vehicle-treated control group.

Visualizing the Pathways and Processes
The following diagrams, generated using the DOT language, illustrate key conceptual

frameworks in the discovery and action of Trpa1-IN-1.
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Figure 1: A simplified workflow for the discovery and preclinical evaluation of Trpa1-IN-1.
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Figure 2: The signaling pathway of TRPA1 activation and its inhibition by Trpa1-IN-1.

The comprehensive characterization of Trpa1-IN-1, from its rational design to its demonstrated

efficacy in a disease-relevant animal model, underscores its value as a high-quality chemical

probe for studying TRPA1 biology and as a lead compound for the development of novel

therapeutics for pain and respiratory disorders. The elucidation of its binding site via cryo-EM

provides a structural blueprint for the future design of next-generation TRPA1 antagonists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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